Cas no 1866978-86-0 (Spiro[3.4]octane-5-sulfonyl chloride)

• Product Name: Spiro[3.4]octane-5-sulfonyl chloride
• CAS No: 1866978-86-0
• MF: C₈H₁₃ClO₂S
• MW: 208.705620527267
• CID: 5285736
• Update Time: 2025-10-28

Spiro[3.4]octane-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Spiro[3.4]octane-5-sulfonyl chloride

• Inchi： 1S/C8H13ClO2S/c9-12(10,11)7-3-1-4-8(7)5-2-6-8/h7H,1-6H2
• InChI Key： ASSYUQODMAJILB-UHFFFAOYSA-N
• SMILES： C1C2(CCCC2S(Cl)(=O)=O)CC1

Additional information on Spiro[3.4]octane-5-sulfonyl chloride

Spiro[3.4]octane-5-sulfonyl chloride (CAS No. 1866978-86-0): An Overview and Recent Advances

Spiro[3.4]octane-5-sulfonyl chloride (CAS No. 1866978-86-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique spirocyclic structure and sulfonyl chloride functional group, offers a wide range of applications in the development of novel pharmaceuticals, agrochemicals, and advanced materials.

The spirocyclic structure of Spiro[3.4]octane-5-sulfonyl chloride provides it with enhanced stability and reactivity, making it an attractive building block for the synthesis of complex molecules. The sulfonyl chloride functional group, known for its high reactivity and electrophilicity, facilitates various chemical transformations such as nucleophilic substitution reactions, which are crucial in the synthesis of sulfonamides and other sulfur-containing compounds.

Recent research has highlighted the potential of Spiro[3.4]octane-5-sulfonyl chloride in the development of new therapeutic agents. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The spirocyclic scaffold was found to enhance the bioavailability and metabolic stability of the resulting drugs, making them promising candidates for further clinical evaluation.

In addition to its medicinal applications, Spiro[3.4]octane-5-sulfonyl chloride has shown promise in the field of materials science. Researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of novel polymers with unique optical and electronic properties. These polymers have potential applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and solar cells.

The synthetic versatility of Spiro[3.4]octane-5-sulfonyl chloride is further exemplified by its use in the preparation of advanced catalysts. A recent study published in Catalysis Science & Technology reported the synthesis of a highly efficient catalyst for the selective oxidation of alcohols using this compound as a key precursor. The resulting catalyst exhibited excellent activity and selectivity under mild reaction conditions, making it a valuable tool for green chemistry applications.

The environmental impact of chemical processes is a growing concern in both academic and industrial settings. In this context, the use of Spiro[3.4]octane-5-sulfonyl chloride in sustainable chemical synthesis has been explored. A research team at the University of Manchester developed a novel protocol for the synthesis of this compound using environmentally benign reagents and solvents. This approach not only reduces the environmental footprint but also enhances the economic viability of large-scale production.

The safety profile of Spiro[3.4]octane-5-sulfonyl chloride is another important aspect to consider. While it is a reactive compound, proper handling and storage procedures can ensure its safe use in laboratory settings. Researchers at the National Institute for Occupational Safety and Health (NIOSH) have provided guidelines for handling sulfonyl chlorides, emphasizing the importance of personal protective equipment (PPE) and adequate ventilation.

In conclusion, Spiro[3.4]octane-5-sulfonyl chloride (CAS No. 1866978-86-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers working on new drug candidates, advanced materials, and sustainable chemical processes. As ongoing research continues to uncover new applications and improve synthetic methods, Spiro[3.4]octane-5-sulfonyl chloride is poised to play an increasingly important role in shaping the future of chemistry.